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Compound of Interest

Compound Name: Guanidine stearate

Cat. No.: B1615430

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guanidine stearate is an amphiphilic organic salt formed from the reaction of a strong organic
base, guanidine, and a long-chain saturated fatty acid, stearic acid.[1] This compound consists
of a hydrophilic guanidinium cation and a hydrophobic stearate anion, imparting surfactant
properties.[1] Guanidine stearate and its derivatives find applications in various fields,
including as antimicrobial agents, in the formulation of detergents and emulsifiers, and as
additives in polymer materials.[1][2][3] The synthesis of guanidine stearate is typically
achieved through a straightforward precipitation reaction in an aqueous medium.

Physicochemical Data

A summary of the key physicochemical properties of guanidine stearate is provided in the
table below for easy reference.
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Property

Value

Molecular Formula

C19H41N302

Molecular Weight

343.5 g/mol [1]

CAS Registry Number

26739-53-7[1]

Melting Point 94-96 °C[1][4]
Appearance White solid[2]
Solubility Insoluble in water; Soluble in organic solvents[1]

Thermal Stability

Decomposes above 200°C[1]

Experimental Protocol: Synthesis of Guanidine

Stearate

This protocol details the synthesis of guanidine stearate via a precipitation reaction between

guanidine hydrochloride and sodium stearate. The procedure is adapted from established

methods for synthesizing related guanidinium salts.[2]

Materials:

o Guanidine Hydrochloride (CHsN3-HCI)

e Sodium Stearate (C1sH3sNaO2)

e Deionized Water

Equipment:

Magnetic stirrer and stir bar

Buchner funnel and filter paper

Reaction vessel (e.g., beaker or round-bottom flask)

Heating mantle or hot plate with temperature control
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e Vacuum flask
e Vacuum oven or desiccator
Procedure:
o Preparation of Reactant Solutions:
o Prepare an aqueous solution of guanidine hydrochloride.

o Separately, prepare an aqueous solution of sodium stearate. Due to the limited solubility of
sodium stearate in cold water, heating the solution to approximately 80°C will be
necessary to achieve complete dissolution.

e Reaction:

o

Heat the guanidine hydrochloride solution to 80°C.

[¢]

While stirring, slowly add the hot sodium stearate solution to the guanidine hydrochloride
solution. A 1:1 molar ratio between the reactants should be maintained.[2]

[¢]

Upon mixing, a white precipitate of guanidine stearate will form.

o

Continue stirring the mixture at 80°C for a designated period to ensure the reaction goes
to completion.

e |solation and Purification:

o Allow the reaction mixture to cool slightly before filtering the precipitate using a Buchner
funnel under vacuum.

o Wash the collected solid with boiling deionized water to remove the sodium chloride
byproduct and any unreacted starting materials.[2]

o Repeat the washing step as necessary to ensure the purity of the final product.

e Drying:
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o Dry the purified guanidine stearate precipitate in a vacuum oven at a suitable
temperature (e.g., 50°C) until a constant weight is achieved.[2]

e Characterization:
o The final product should be a white, odorless solid.

o Characterize the synthesized guanidine stearate by determining its melting point and
comparing it to the literature value (94-96°C).

o Further characterization can be performed using techniques such as Fourier-Transform
Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and
elemental analysis to confirm the chemical structure and purity.[2][3]

Reaction and Workflow Diagram

The following diagram illustrates the synthesis workflow of guanidine stearate.

Caption: Workflow for the synthesis of guanidine stearate.

Safety Precautions

Standard laboratory safety practices should be followed, including the use of personal
protective equipment (PPE) such as safety glasses, gloves, and a lab coat. The synthesis
should be conducted in a well-ventilated area. Handle all chemicals with care, referring to their
respective Material Safety Data Sheets (MSDS) for specific handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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